Cas no 1609406-43-0 (6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride)

• Product Name: 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride
• CAS No: 1609406-43-0
• MF: C₆H₁₁Cl₂N₃O
• MW: 212.077039003372
• MDL: MFCD26959392
• CID: 4608650
• Update Time: 2025-11-01

6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride

• MDL： MFCD26959392
• Inchi： 1S/C6H9N3O.2ClH/c1-4-8-5(3-7)2-6(10)9-4;;/h2H,3,7H2,1H3,(H,8,9,10);2*1H
• InChI Key： XOXDUDKHEFRJGZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(CN)=CC(O)=N1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride

Comprehensive Overview of 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride (CAS No. 1609406-43-0)

6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride (CAS No. 1609406-43-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to pyridine. The presence of the aminomethyl group and the methyl substituent on the pyrimidine ring makes it a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug development, especially in the design of enzyme inhibitors and receptor modulators.

The compound's CAS No. 1609406-43-0 is a unique identifier that ensures precise referencing in scientific literature and regulatory documents. Its dihydrochloride salt form enhances solubility, making it more suitable for various experimental conditions. The 6-(aminomethyl)-2-methyl-4-pyrimidinol core structure is a key feature that allows for further functionalization, enabling the creation of targeted therapeutic agents. This adaptability is why it is frequently explored in the context of medicinal chemistry and drug discovery.

In recent years, the demand for pyrimidine derivatives like 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride has surged due to their role in developing treatments for various diseases. For instance, pyrimidine-based compounds are pivotal in antiviral and anticancer therapies, aligning with current healthcare trends and biomedical research priorities. The compound's potential to act as a building block for more complex pharmacologically active molecules makes it a valuable asset in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, the preparation of 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride involves multi-step organic reactions, often starting from readily available pyrimidine precursors. The aminomethylation step is critical, as it introduces the reactive aminomethyl group, which can be further modified to achieve desired biological activities. Researchers often optimize reaction conditions to improve yield and purity, ensuring the compound meets the stringent standards required for pharmaceutical applications.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are well-documented in scientific databases. These properties are essential for determining its suitability in various formulations and delivery systems. For example, its solubility in water and organic solvents makes it compatible with both aqueous and non-aqueous environments, a feature highly valued in drug formulation and delivery technologies.

Beyond its pharmaceutical applications, 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride is also explored in agricultural chemistry. Pyrimidine derivatives are known to exhibit herbicidal and fungicidal activities, making them candidates for developing new agrochemicals. This dual applicability in human health and agriculture underscores the compound's versatility and broad utility.

In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthesis routes for 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride. Efforts include reducing hazardous byproducts, minimizing energy consumption, and employing catalytic processes. These initiatives align with global trends toward environmentally friendly and sustainable chemical production, addressing concerns about the ecological impact of industrial chemistry.

For those seeking detailed information on 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride, reputable chemical databases and peer-reviewed journals are invaluable resources. The compound's CAS No. 1609406-43-0 serves as a reliable keyword for retrieving relevant studies and patents. Additionally, collaborations between academic institutions and pharmaceutical companies continue to expand the knowledge base around this compound, driving innovation in drug development and chemical synthesis.

In summary, 6-(aminomethyl)-2-methyl-4-pyrimidinol dihydrochloride (CAS No. 1609406-43-0) is a multifaceted compound with significant potential in both pharmaceutical and agricultural sectors. Its unique structural features and adaptability make it a focal point in ongoing research, particularly in the development of novel therapeutics and agrochemicals. As scientific advancements progress, the compound's role in addressing contemporary health and environmental challenges is expected to grow, solidifying its importance in modern chemistry.